![molecular formula C8H11NO2 B053707 Prop-2-yn-1-yl pyrrolidine-1-carboxylate CAS No. 123477-57-6](/img/structure/B53707.png)
Prop-2-yn-1-yl pyrrolidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Prop-2-yn-1-yl pyrrolidine-1-carboxylate, also known as propargyl glycine, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound has been found to possess unique properties that make it a promising candidate for use in various research studies. In
Mechanism of Action
Propargyl glycine works by irreversibly inhibiting the activity of MAOs. This inhibition leads to an increase in the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. This increase in neurotransmitter levels has been found to be effective in treating various neurological disorders.
Biochemical and Physiological Effects
Propargyl glycine has been found to have several biochemical and physiological effects. One of the most significant effects of this compound is its ability to increase the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. This increase in neurotransmitter levels has been found to be effective in treating various neurological disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of using Prop-2-yn-1-yl pyrrolidine-1-carboxylate glycine in lab experiments is its ability to irreversibly inhibit the activity of MAOs. This property makes it a promising candidate for use in research studies aimed at developing new treatments for neurological disorders. However, one of the limitations of using this compound is its toxicity. Propargyl glycine has been found to be toxic at high concentrations, which limits its use in certain research studies.
Future Directions
There are several future directions for research on Prop-2-yn-1-yl pyrrolidine-1-carboxylate glycine. One potential direction is to explore its potential as a treatment for other neurological disorders such as Huntington's disease and multiple sclerosis. Another potential direction is to investigate the use of this compound glycine in combination with other drugs to enhance its effectiveness in treating neurological disorders. Additionally, further research is needed to explore the toxicity of this compound and to develop safer methods of using it in lab experiments.
Conclusion
This compound, also known as this compound glycine, is a promising compound that has several potential applications in the field of medicine. Its ability to irreversibly inhibit the activity of MAOs makes it a promising candidate for use in research studies aimed at developing new treatments for neurological disorders. However, its toxicity limits its use in certain research studies. Further research is needed to explore its potential as a treatment for other neurological disorders and to develop safer methods of using it in lab experiments.
Synthesis Methods
Prop-2-yn-1-yl pyrrolidine-1-carboxylate can be synthesized through a reaction between this compound bromide and glycine. The reaction takes place in anhydrous conditions and requires the use of a base catalyst such as potassium carbonate. The resulting product is a white crystalline solid that can be purified through recrystallization.
Scientific Research Applications
Propargyl glycine has been found to possess several potential applications in the field of medicine. One of the most significant applications of this compound is its ability to inhibit the activity of enzymes called monoamine oxidases (MAOs). MAOs are enzymes that are involved in the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine. Inhibition of these enzymes has been found to be effective in treating various neurological disorders such as depression, Parkinson's disease, and Alzheimer's disease.
Properties
123477-57-6 | |
Molecular Formula |
C8H11NO2 |
Molecular Weight |
153.18 g/mol |
IUPAC Name |
prop-2-ynyl pyrrolidine-1-carboxylate |
InChI |
InChI=1S/C8H11NO2/c1-2-7-11-8(10)9-5-3-4-6-9/h1H,3-7H2 |
InChI Key |
JRTVUTADKUCKKX-UHFFFAOYSA-N |
SMILES |
C#CCOC(=O)N1CCCC1 |
Canonical SMILES |
C#CCOC(=O)N1CCCC1 |
synonyms |
1-Pyrrolidinecarboxylicacid,2-propynylester(9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.